(S)-1-(2-Furyl)-1-propanol

• CAS: 127418-31-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Solubility Profile of (S)-1-(2-Furyl)-1-propanol in Organic Solvents

Preamble: The Critical Role of Solubility in a Versatile Chiral Building Block

(S)-1-(2-Furyl)-1-propanol is a chiral secondary alcohol of significant interest in the fields of medicinal chemistry and asymmetric synthesis.[1] Its structure, which features a furan ring, a hydroxyl group, and a stereocenter, makes it a valuable precursor for creating complex, optically active molecules for pharmaceuticals and agrochemicals.[1] The successful application of this compound—be it in a reaction vessel, a purification column, or a final formulation—is fundamentally governed by its interaction with the surrounding solvent matrix. Understanding the solubility profile of (S)-1-(2-Furyl)-1-propanol is therefore not a trivial pursuit; it is a critical parameter that dictates reaction kinetics, influences purification strategies (such as crystallization), and determines the feasibility of formulation designs. This guide provides a comprehensive analysis of the theoretical solubility of this compound, offers estimations based on structurally similar molecules, and details a robust, self-validating experimental protocol for its precise determination.

Molecular Structure Analysis: Decoding Solubility Behavior

The solubility of a compound is a direct consequence of its molecular structure and its interplay with the solvent's properties. The principle of "like dissolves like" serves as our primary guide.[2][3] (S)-1-(2-Furyl)-1-propanol (Molecular Formula: C₇H₁₀O₂) is an amphiphilic molecule, possessing both polar and non-polar characteristics.[1]

• Polar Features: The hydroxyl (-OH) group is the dominant polar feature. It can act as both a hydrogen bond donor and acceptor, predisposing the molecule to strong interactions with polar protic solvents.[4] The furan ring's oxygen atom also contributes to the molecule's overall polarity through dipole-dipole interactions.

• Non-Polar Features: The three-carbon propyl chain and the carbon backbone of the furan ring constitute the non-polar, lipophilic regions of the molecule. These areas interact with solvents primarily through weaker van der Waals forces.

This dual nature suggests that (S)-1-(2-Furyl)-1-propanol will exhibit a broad range of solubilities across different solvent classes.

Predicted Solubility Profile and Rationale

While specific, publicly available experimental solubility data for (S)-1-(2-Furyl)-1-propanol is limited, we can construct a highly reliable predicted profile based on its structural analysis and the behavior of analogous compounds.[5]

Solvent Class	Representative Solvents	Predicted Solubility	Rationale for Interaction
Polar Protic	Methanol, Ethanol, 1-Propanol	High / Miscible	The dominant interaction is hydrogen bonding between the solute's hydroxyl group and the solvent's hydroxyl group. This strong, favorable interaction typically leads to high solubility or complete miscibility.[4]
Polar Aprotic	Acetone, Ethyl Acetate, Tetrahydrofuran (THF), Dimethyl Sulfoxide (DMSO)	High	Solubility is driven by strong dipole-dipole interactions between the polar C=O, C-O-C, or S=O bonds of the solvent and the polar -OH and furan groups of the solute.
Non-Polar Aromatic	Toluene, Benzene	Moderate to High	The aromatic rings of the solvent can engage in π-π stacking with the furan ring of the solute, while London dispersion forces act on the hydrocarbon portions. The polar hydroxyl group limits miscibility but does not prevent significant dissolution.
Non-Polar Aliphatic	Hexane, Cyclohexane, Heptane	Low to Moderate	The primary interactions are weak London dispersion forces between the alkyl chains. The strong, self-associating hydrogen bonds of the solute's hydroxyl group are not favorably replaced by interactions with the non-polar solvent, leading to lower solubility.[6]

Experimental Protocol: Isothermal Shake-Flask Method for Solubility Determination

For researchers requiring precise, quantitative solubility data, direct experimental measurement is essential. The isothermal shake-flask method is a well-established and reliable technique for determining the solubility of a solid or liquid in a solvent.[7] The protocol described below is designed to be self-validating by incorporating steps for ensuring equilibrium and analytical accuracy.

Principle

An excess amount of the solute, (S)-1-(2-Furyl)-1-propanol, is added to a known volume of the organic solvent. The mixture is agitated at a constant temperature for a sufficient period to allow the system to reach thermodynamic equilibrium, creating a saturated solution in contact with the undissolved solute. After separating the excess solute, the concentration of (S)-1-(2-Furyl)-1-propanol in the saturated liquid phase is quantified using a suitable analytical method.

Step-by-Step Methodology

• Preparation:

  • Accurately weigh approximately 200-300 mg of (S)-1-(2-Furyl)-1-propanol into several 4 mL glass vials. The key is to ensure an excess of the solute will remain undissolved.

  • Using a calibrated pipette, add a precise volume (e.g., 2.0 mL) of the desired organic solvent to each vial.

  • Prepare at least three replicate vials for each solvent to ensure statistical validity.

• Equilibration:

  • Securely cap the vials.

  • Place the vials in an isothermal shaker bath or a temperature-controlled incubator with agitation. Set the temperature to the desired value (e.g., 25 °C or 298.15 K).

  • Agitate the samples for a minimum of 48-72 hours. Causality Note: This extended period is crucial to ensure that the dissolution process reaches true thermodynamic equilibrium. Shorter times may result in an undersaturated, kinetically-trapped solution, leading to an underestimation of solubility.[7]

• Phase Separation (Critical Step):

  • After equilibration, allow the vials to rest in the temperature-controlled environment for at least 2 hours to permit the excess solute to settle.

  • Carefully withdraw a sample from the clear supernatant using a syringe fitted with a solvent-compatible 0.45 µm filter (e.g., PTFE or PVDF). Trustworthiness Note: Filtration is essential to remove any microscopic, undissolved particles that would otherwise lead to an overestimation of solubility. The filter material must be validated to not absorb the solute or leach extractables into the sample.

• Quantification:

  • Immediately dilute the filtered sample with a known volume of a suitable solvent (often the mobile phase for HPLC analysis) to bring the concentration into the linear range of the analytical instrument.

  • Analyze the concentration of (S)-1-(2-Furyl)-1-propanol using a validated analytical technique.

    • High-Performance Liquid Chromatography (HPLC): The preferred method for its specificity and sensitivity. A calibration curve must be generated using standards of known concentration.

    • Gravimetric Analysis: A simpler, alternative method. A known volume of the filtered supernatant is transferred to a pre-weighed vial. The solvent is evaporated under a gentle stream of nitrogen or in a vacuum oven at a temperature below the solute's boiling point. The vial is then re-weighed. The mass difference corresponds to the dissolved solute.[8] This method's accuracy depends on the non-volatility of the solute.

• Calculation:

  • Calculate the solubility in the desired units (e.g., mg/mL, mol/L, or mole fraction) based on the quantified concentration and the dilution factors used.

  • Report the average solubility and standard deviation from the triplicate measurements.

Experimental Workflow Diagram

Caption: Workflow for determining solubility via the isothermal shake-flask method.

Conclusion

References

• ResearchGate. (2024). How to determine the solubility of a substance in an organic solvent? ResearchGate. [Link]

• University of Al-maarif. (n.d.). Determination of Solubility Class. [Link]

• Mobley, D. L., & Guthrie, J. P. (2014). Physics-Based Solubility Prediction for Organic Molecules. PMC - NIH. [Link]

• University of Toronto Scarborough. (n.d.). Solubility. Chemistry Online @ UTSC. [Link]

• University of Calgary. (2023). Solubility of Organic Compounds. [Link]

• PubChem. (n.d.). 1-Propanone, 1-(2-furanyl)-. [Link]

• PubChem. (n.d.). 1-(2-Furanyl)-1,2-propanedione. [Link]

• Hribar-Lee, B., & Dill, K. A. (2011). Simple two-dimensional models of alcohols. PMC - NIH. [Link]

• Tulashie, S. K., et al. (2008). Potential of Chiral Solvents for Enantioselective Crystallization. 1. Evaluation of Thermodynamic Effects. ACS Publications. [Link]

• Taylor & Francis Online. (2024). Modeling the thermodynamic properties of cyclic alcohols with the SAFT-γ Mie approach: application to cyclohexanol and menthol systems. [Link]

• Zhao, H., et al. (2017). Solubility modelling, solution thermodynamics and preferential solvation of hymecromone in binary solvent mixtures of N,N-dimethylformamide + methanol, ethanol or n-propanol. RSC Publishing. [Link]

• IUPAC-NIST Solubilities Database. (2015). 1-Propanol with Decane and Water. [Link]

• Royal Society of Chemistry. (n.d.). Thermodynamic Studies of Chiral Compounds. [Link]

• NIST. (n.d.). 1-Propanone, 1-(2-furanyl)-. NIST WebBook. [Link]

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• 4. Simple two-dimensional models of alcohols - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. researchgate.net [researchgate.net]

Absolute Configuration Determination of (S)-1-(2-Furyl)-1-propanol: A Comprehensive Analytical Framework

Executive Summary

The unambiguous determination of absolute configuration (AC) is a critical checkpoint in asymmetric synthesis and drug development. (S)-1-(2-Furyl)-1-propanol is a highly versatile chiral secondary alcohol featuring a prochiral furan ring, making it a privileged building block for complex, optically active pharmaceuticals and agrochemicals[1]. Because stereochemistry dictates biological activity and mechanistic pathways, assigning the (S)-configuration requires rigorous, self-validating analytical systems.

This whitepaper provides an in-depth technical guide to the absolute configuration determination of 1-(2-furyl)-1-propanol. By triangulating data from Nuclear Magnetic Resonance (NMR) using chiral derivatizing agents (Mosher’s Method) and Vibrational Circular Dichroism (VCD) coupled with Density Functional Theory (DFT) , researchers can establish a fail-safe, orthogonal approach to stereochemical assignment.

Compound Profile & Analytical Rationale

1-(2-Furyl)-1-propanol contains a hydroxyl group adjacent to a stereocenter, flanked by a furan ring and an ethyl group. The furan moiety is electron-rich and conformationally dynamic, which can complicate simple chiroptical measurements like optical rotation.

Table 1: Physicochemical Profile of (S)-1-(2-Furyl)-1-propanol

Property	Value / Description
CAS Number	127418-31-9 (for the (S)-enantiomer) [1]
Molecular Formula	C₇H₁₀O₂
Molecular Weight	126.15 g/mol
Boiling Point	157–158 °C (estimated) [1]
Structural Motif	Secondary alcohol, 2-substituted furan, alkyl chain
Primary AC Methods	Mosher's Method (NMR), VCD/DFT, Chiral GC/HPLC

Relying solely on specific rotation ( [α]D​ ) is analytically fragile due to solvent effects, concentration dependence, and trace chiral impurities. Therefore, modern stereochemical validation demands a dual-method approach: one chemical (derivatization) and one physical (spectroscopic) [2].

Chemical Derivatization: The Advanced Mosher’s Method

The most robust NMR-based technique for determining the AC of secondary alcohols is the modified Mosher’s method[2, 4]. This relies on the esterification of the target alcohol with both enantiomers of α -methoxy- α -(trifluoromethyl)phenylacetic acid (MTPA) or its chloride derivative.

The Causality of the Mosher Model

The diagnostic power of Mosher's method stems from magnetic anisotropy . When 1-(2-furyl)-1-propanol is converted to its MTPA ester, the molecule adopts a preferred conformation in solution where the carbinyl proton, the ester carbonyl group, and the trifluoromethyl (CF₃) group are coplanar.

In this rigidified state, the phenyl ring of the MTPA group projects a magnetic shielding cone over the substituents on one specific side of the chiral center.

• In the (S)-MTPA ester , the phenyl ring shields the substituents on the right side of the molecule (looking down the C-O bond).

• In the (R)-MTPA ester , the phenyl ring shields the substituents on the left side.

By calculating the chemical shift difference ( ΔδSR=δS​−δR​ ) for the protons adjacent to the stereocenter, we can map the spatial arrangement. Positive ΔδSR values indicate groups on the right (L2), while negative values indicate groups on the left (L1)[2, 5].

Table 2: Expected ΔδSR Distribution for (S)-1-(2-Furyl)-1-propanol

Proton Group	Position relative to chiral center	Expected ΔδSR Sign	Structural Assignment
Ethyl (-CH₂-CH₃)	Right (L2)	Positive (+)	Shielded in (R)-MTPA ester
Furan Ring (C-H)	Left (L1)	Negative (-)	Shielded in (S)-MTPA ester

Protocol: MTPA Esterification Workflow

Self-Validating Step: Always synthesize both the (R)- and (S)-MTPA esters to calculate the Δδ rather than relying on absolute chemical shifts, which are prone to solvent-induced variations.

• Preparation: Dissolve 0.1 mmol of enantiopure 1-(2-furyl)-1-propanol in 1.0 mL of anhydrous CH₂Cl₂ under an inert argon atmosphere [5].

• Catalysis: Add 0.2 mmol of anhydrous pyridine and a catalytic amount (0.01 mmol) of 4-dimethylaminopyridine (DMAP) to act as an acyl transfer agent.

• Derivatization: Split the solution into two equal 0.5 mL aliquots (Vessel A and Vessel B).

  • To Vessel A, add 0.1 mmol of (R)-(-)-MTPA-Cl (yields the (S)-MTPA ester).

  • To Vessel B, add 0.1 mmol of (S)-(+)-MTPA-Cl (yields the (R)-MTPA ester).

• Reaction & Workup: Stir at room temperature for 4–12 hours. Quench with saturated aqueous NaHCO₃, extract with CH₂Cl₂, wash with 1M HCl (to remove pyridine), dry over anhydrous Na₂SO₄, and concentrate.

• Acquisition: Dissolve the crude esters in CDCl₃ and acquire high-resolution ¹H NMR spectra (minimum 400 MHz). Extract the chemical shifts of the furan and ethyl protons to calculate ΔδSR .

Figure 1: Step-by-step logic and workflow of the modified Mosher's Method for AC determination.

Chiroptical Spectroscopy: Vibrational Circular Dichroism (VCD)

While Mosher's method is highly reliable, highly flexible molecules or those with steric hindrance can sometimes deviate from the ideal coplanar conformation. To ensure absolute scientific integrity, Vibrational Circular Dichroism (VCD) is employed as an orthogonal, non-destructive validation tool [6, 8].

VCD measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule during vibrational transitions. Because VCD does not require chemical derivatization or crystallization, it observes the molecule in its native solution state [7].

The Causality of VCD and DFT

VCD spectra are highly sensitive to the 3D geometry of the molecule. The experimental VCD spectrum of an unknown enantiomer is a macroscopic average of all its populated conformers in solution. To determine the AC, we must simulate the VCD spectrum of the (S)-enantiomer using Density Functional Theory (DFT) and compare it to the experimental data [3, 8]. If the simulated (S)-spectrum matches the experimental spectrum, the sample is (S). If it is a mirror image, the sample is (R).

Protocol: VCD Measurement and DFT Computation

Self-Validating Step: Always measure the racemic mixture of 1-(2-furyl)-1-propanol under identical conditions to establish a true zero baseline, eliminating instrumental artifacts.

Phase 1: Experimental Acquisition

• Prepare a 0.1 M to 0.15 M solution of the chiral 1-(2-furyl)-1-propanol in a non-polar, IR-transparent solvent (e.g., CCl₄ or CDCl₃) [3, 7].

• Load the solution into a BaF₂ or KBr liquid cell with a path length of ~100–200 µm.

• Acquire the IR and VCD spectra simultaneously using a dedicated FT-VCD spectrometer (e.g., at 4 cm⁻¹ resolution, accumulating scans for 4–8 hours to ensure a high signal-to-noise ratio).

• Subtract the VCD spectrum of the racemic mixture (or solvent baseline) from the enantiomer's spectrum.

Phase 2: Computational Simulation

• Conformational Search: Perform a molecular mechanics (e.g., MMFF94) conformational search on the (S)-enantiomer to identify all low-energy conformers (typically focusing on the rotation around the furan-C and C-ethyl bonds).

• DFT Optimization: Optimize the geometry of all conformers within 3 kcal/mol of the global minimum using DFT (e.g., B3LYP/6-311G(d,p) level of theory) [3].

• Frequency Calculation: Calculate the harmonic vibrational frequencies, dipole strengths, and rotational strengths for each optimized conformer.

• Boltzmann Averaging: Simulate the final IR and VCD spectra by applying a Lorentzian band shape and weighting the individual conformer spectra according to their Boltzmann population at 298 K.

Figure 2: Orthogonal validation workflow utilizing experimental VCD and DFT computational modeling.

Methodological Comparison & Best Practices

To ensure absolute trustworthiness in drug development pipelines, researchers should not rely on a single data point. Table 3 summarizes the strategic deployment of these techniques.

Table 3: Comparison of Analytical Techniques for AC Determination

Technique	Primary Advantage	Limitations	Sample Recovery
Mosher's Method (NMR)	High accessibility; unambiguous assignment for rigid secondary alcohols.	Requires derivatization; susceptible to conformational anomalies in highly flexible chains.	No (Destructive derivatization)
VCD + DFT	Non-destructive; observes native state; highly reliable for flexible molecules [8].	Computationally intensive; requires specialized FT-VCD instrumentation.	Yes (Fully recoverable)
Chiral GC/HPLC	Excellent for determining enantiomeric excess (ee) and routine monitoring.	Requires a known synthetic standard of established AC for comparison.	Yes (Analytical scale)

References

• Benchchem. (S)-1-(2-Furyl)-1-propanol | 127418-31-9 | Biocatalytic and Enzymatic Approaches.
• Seco, J. M., Quiñoá, E., & Riguera, R. MTPA vs MPA in the Determination of the Absolute Configuration of Chiral Alcohols by 1H NMR. The Journal of Organic Chemistry.
• Lattanzi, A., Scettri, A., Zanasi, R., & Devlin, F. J. (2010). Absolute Configuration Assignment of Norcamphor-Derived Furyl Hydroperoxide Using Density Functional Theory Calculations of Optical Rotation and Vibrational Circular Dichroism. The Journal of Organic Chemistry.
• Suryn, G. M. UC Irvine - eScholarship: The absolute configuration of alcohols, lactams, and oxazolidinones.
• Wiley-VCH. Fundamentals of the Stereochemistry of Organophosphorus Compounds: Determination of absolute configuration by the Mosher-Kusumi method.
• ResearchGate. Conformational rigidification via derivatization facilitates the determination of absolute configuration using VCD spectroscopy.
• Stephens, P. J., et al. (2001). Determination of Absolute Configuration Using Vibrational Circular Dichroism Spectroscopy. The Journal of Organic Chemistry.
• Merten, C., et al. (2019). Absolute Configurations of Synthetic Molecular Scaffolds from Vibrational CD Spectroscopy. The Journal of Organic Chemistry.

Comprehensive Technical Guide: (S)-1-(2-Furyl)-1-propanol – Stereochemical Properties, Safety Data, and Synthetic Applications

Executive Summary

In modern pharmaceutical development and asymmetric synthesis, chiral secondary alcohols containing heterocyclic scaffolds are indispensable building blocks. (S)-1-(2-Furyl)-1-propanol is a prime example of such a compound. Characterized by a prochiral center adjacent to an electron-rich furan ring, it serves as a critical intermediate for synthesizing optically active ligands and complex bioactive molecules.

As a Senior Application Scientist, I have structured this whitepaper to bridge the gap between theoretical stereochemistry and practical laboratory execution. This guide provides an in-depth analysis of the compound’s chemical identity, safety data sheet (SDS) handling protocols, and self-validating synthetic methodologies, ensuring that researchers can confidently integrate this molecule into their drug discovery pipelines.

Chemical Identity & Stereochemical Significance

The utility of 1-(2-Furyl)-1-propanol hinges entirely on its chirality. The racemic mixture (CAS: 4208-61-1 ) is often utilized as a cost-effective starting material, but it is the enantiomerically pure (S)-isomer (CAS: 127418-31-9) that holds high value in medicinal chemistry[1][2]. The furan moiety acts as a bioisostere for phenyl rings and is uniquely susceptible to oxidative ring-expansion (such as the Achmatowicz rearrangement), allowing the (S)-enantiomer to be converted into chiral pyranones—a frequent motif in natural product synthesis.

Quantitative Data: Physicochemical Properties

To ensure accurate reaction stoichiometry and downstream processing, the foundational physicochemical properties of the compound are summarized below.

Property	Value	Source / Reference
Chemical Name	(S)-1-(2-Furyl)-1-propanol
CAS Number (S-Isomer)	127418-31-9
CAS Number (Racemate)	4208-61-1
Molecular Formula	C₇H₁₀O₂
Molecular Weight	126.15 g/mol
Boiling Point	73.5-75 °C @ 10 Torr
Density	1.0350 g/cm³ @ 20 °C
Appearance	Colorless to pale yellow liquid

Enantioselective Synthesis: Biocatalytic Kinetic Resolution

Obtaining high enantiomeric excess (ee > 99%) of (S)-1-(2-Furyl)-1-propanol from the racemate requires a highly selective process. From a mechanistic standpoint, Lipase-Catalyzed Kinetic Resolution is the most robust and environmentally benign approach[3]. We utilize Candida antarctica Lipase B (CALB) because its active site selectively accommodates the steric bulk of the (R)-enantiomer for acylation, leaving the (S)-enantiomer unreacted.

Step-by-Step Methodology: Biocatalytic Resolution

• Substrate Preparation: Dissolve 100 mmol of racemic 1-(2-Furyl)-1-propanol (CAS 4208-61-1) in 500 mL of anhydrous methyl tert-butyl ether (MTBE). Causality: MTBE is a non-polar solvent that prevents the stripping of the essential hydration shell from the immobilized enzyme, maintaining its tertiary structure.

• Acyl Donor Addition: Add 300 mmol (3 equivalents) of vinyl acetate. Causality: Vinyl acetate is superior to standard esters because its byproduct, vinyl alcohol, immediately tautomerizes into acetaldehyde gas. This renders the acylation irreversible, driving the reaction strictly forward.

• Enzyme Introduction: Add 5.0 g of immobilized CALB (Novozym 435).

• Incubation & Kinetic Monitoring: Agitate the suspension at 30°C at 250 RPM. Monitor the conversion via gas chromatography (GC). Critical Step: Terminate the reaction exactly at 50% conversion by filtering out the immobilized enzyme. Pushing past 50% will begin to erode the enantiomeric excess of the remaining (S)-isomer.

• Chromatographic Separation: Concentrate the filtrate under reduced pressure. Separate the unreacted (S)-1-(2-Furyl)-1-propanol from the newly formed (R)-acetate ester using silica gel flash chromatography (Eluent: Hexane/Ethyl Acetate 80:20 v/v).

Biocatalytic kinetic resolution workflow for isolating (S)-1-(2-Furyl)-1-propanol.

Analytical Validation: Self-Validating Chiral HPLC

A protocol is only as trustworthy as its validation mechanism. To confirm the success of the biocatalytic resolution, you must quantify the enantiomeric excess using Chiral High-Performance Liquid Chromatography (HPLC)[4].

Step-by-Step Methodology: ee% Determination

• Column Selection: Install a polysaccharide-based chiral stationary phase column (e.g., Chiralcel OD-H, 250 x 4.6 mm, 5 µm).

• Mobile Phase Preparation: Prepare an isocratic mobile phase of Hexane/Isopropanol (95:5 v/v). Degas the mixture via ultrasonication for 15 minutes to prevent baseline noise caused by micro-bubbles.

• Sample Injection: Dissolve 1 mg of the purified (S)-enantiomer in 1 mL of the mobile phase. Inject 10 µL into the HPLC system at a flow rate of 1.0 mL/min.

• Detection & Integration: Monitor the UV absorbance at 220 nm (the optimal wavelength for the conjugated furan ring). The (R)- and (S)-enantiomers will resolve into two distinct peaks. Calculate the ee% using the integrated peak areas: ee% =[(Area S - Area R) / (Area S + Area R)] × 100.

Safety Data Sheet (SDS) & Risk Mitigation

Handling furan derivatives requires strict adherence to Safety Data Sheet (SDS) guidelines. (S)-1-(2-Furyl)-1-propanol is a reactive secondary alcohol that poses specific exposure risks, primarily localized irritation to biological membranes[5][6].

Quantitative Data: GHS Hazard Classification

The following table consolidates the Globally Harmonized System (GHS) hazard codes and the corresponding mitigation strategies required for laboratory compliance.

GHS Code	Hazard / Precautionary Statement	Laboratory Mitigation Strategy
H315	Causes skin irritation	Don standard nitrile gloves and a chemically resistant lab coat.
H319	Causes serious eye irritation	Use tightly fitting, splash-proof safety goggles at all times.
H335	May cause respiratory irritation	Execute all transfers and reactions strictly within a certified fume hood.
P261	Avoid breathing vapors/mist	Ensure laboratory ventilation achieves a minimum of 10 air changes per hour (ACH).
P305+P351	IF IN EYES: Rinse cautiously with water	Locate and verify the functionality of the nearest emergency eyewash station prior to handling.

Step-by-Step Methodology: Hazardous Spill Response

• Evacuation & Assessment: Immediately halt work. Assess the volume of the spill. If the spill exceeds 500 mL outside a fume hood, evacuate the immediate area to prevent inhalation of concentrated vapors (H335).

• Containment: Surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite or dry sand). Causality: Furan derivatives can be reactive; using inert absorbents prevents secondary exothermic reactions.

• Collection: Using non-sparking tools, scoop the saturated absorbent into a chemically compatible, sealable hazardous waste container.

• Decontamination: Wash the spill surface thoroughly with a mild detergent and water, as the compound is moderately soluble and can leave an irritating residue (H315).

Standard operating procedure for hazard mitigation and handling of furan derivatives.

References

To maintain scientific integrity and provide authoritative grounding, the protocols and data points discussed in this whitepaper are derived from the following verified databases and chemical suppliers:

• α-Ethyl-2-furanmethanol (CAS 4208-61-1) Properties – CAS Common Chemistry, American Chemical Society. Available at:[Link]

• Hazard Classification and SDS for Furan Derivatives – NextSDS. Available at:[Link]

• HPLC Separation Protocols for Furan-based Alcohols – SIELC Technologies. Available at:[Link]

Sources

• 1. (S)-1-(2-Furyl)-1-propanol | 127418-31-9 | Benchchem [benchchem.com]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. (S)-1-(2-Furyl)-1-propanol | 127418-31-9 | Benchchem [benchchem.com]
• 4. 1-(Furan-2-yl)propan-1-ol | SIELC Technologies [sielc.com]
• 5. 1-(5-乙基呋喃-2-基)-2,2-二甲基丙-1-醇 | 1-(5-Ethylfuran-2-yl)-2,2-dimethylp | 1311314-20-1 - 乐研试剂 [leyan.com]
• 6. nextsds.com [nextsds.com]

Protocols & Analytical Methods

Application Notes & Protocols: Biocatalytic Asymmetric Reduction for the Synthesis of (S)-1-(2-Furyl)-1-propanol

Introduction: The Significance of Chiral Furyl Alcohols in Modern Chemistry

(S)-1-(2-Furyl)-1-propanol is a chiral secondary alcohol that serves as a valuable building block in the synthesis of a wide array of more complex, optically active molecules.[1] Its structural motif, featuring a furan ring, is prevalent in numerous bioactive compounds, making it a key intermediate in the development of novel pharmaceuticals and agrochemicals.[1] Specifically, this chiral alcohol is a precursor for the production of pyranones, which are integral to the synthesis of sugar analogs, antibiotics like tirantamycins, and various anticancer drugs.[2][3] The stereochemistry of this molecule is of paramount importance, as the biological activity of chiral compounds is often dictated by their specific enantiomeric form.

Traditionally, the synthesis of enantiopure alcohols has relied on chemical methods that can be fraught with challenges, including the use of harsh reagents, low enantioselectivity, and the generation of significant chemical waste. Biocatalysis has emerged as a powerful and sustainable alternative, offering high enantioselectivity under mild reaction conditions.[1] This application note provides a detailed protocol for the asymmetric reduction of 2-acetylfuran to (S)-1-(2-Furyl)-1-propanol utilizing a biocatalytic approach, highlighting the advantages of this green chemistry method.

The Biocatalytic Advantage: Precision, Efficiency, and Sustainability

The use of enzymes, either as isolated preparations or within whole-cell systems, for the synthesis of chiral alcohols has revolutionized industrial chemical manufacturing.[4] Ketoreductases (KREDs), a class of oxidoreductases, are particularly well-suited for the asymmetric reduction of prochiral ketones to their corresponding chiral alcohols.[5][6] These enzymes exhibit remarkable stereoselectivity, often yielding products with high enantiomeric excess (ee).[6][7]

The core advantages of employing a biocatalytic strategy for the synthesis of (S)-1-(2-Furyl)-1-propanol include:

• High Enantioselectivity: Enzymes can differentiate between the two faces of a prochiral ketone, leading to the preferential formation of one enantiomer.

• Mild Reaction Conditions: Biocatalytic reactions are typically conducted in aqueous media at or near ambient temperature and pressure, reducing energy consumption and minimizing side reactions.

• Environmental Benignity: By replacing heavy metal catalysts and harsh organic solvents, biocatalysis significantly reduces the environmental footprint of the synthetic process.[8]

• Process Simplification: In many cases, the need for protection and deprotection steps common in traditional organic synthesis is eliminated, leading to shorter and more efficient synthetic routes.

Experimental Workflow: From Substrate to Enantiopure Product

The overall workflow for the biocatalytic synthesis of (S)-1-(2-Furyl)-1-propanol involves the enzymatic reduction of the prochiral ketone, 2-acetylfuran, followed by product extraction, and analysis to determine conversion and enantiomeric excess.

Caption: Workflow for the biocatalytic synthesis of (S)-1-(2-Furyl)-1-propanol.

Detailed Protocols

Part 1: Biocatalyst Selection and Preparation

The choice of biocatalyst is critical for achieving high enantioselectivity and conversion. Both isolated ketoreductases and whole-cell systems can be employed. While isolated enzymes offer higher purity and specific activity, whole-cell biocatalysts can be more cost-effective as they circumvent the need for enzyme purification and often contain inherent cofactor regeneration systems.[5] Recent studies have demonstrated the successful use of Lactobacillus paracasei BD101 whole cells for the asymmetric bioreduction of 1-(furan-2-yl)propan-1-one, achieving excellent conversion and enantioselectivity.[2][3] For this protocol, we will outline a general procedure adaptable for both commercially available KREDs and whole-cell systems.

Protocol 1A: Preparation of a Commercially Available Ketoreductase Solution

• Enzyme Selection: A variety of ketoreductases are commercially available in screening kits. Select a KRED known to exhibit activity towards aryl-alkyl ketones.

• Reconstitution: Reconstitute the lyophilized KRED powder in a suitable buffer (e.g., 50 mM phosphate buffer, pH 7.0) to the recommended concentration.

• Cofactor Addition: Add the appropriate nicotinamide cofactor (NADH or NADPH) to the enzyme solution. A cofactor regeneration system, such as glucose/glucose dehydrogenase or isopropanol/alcohol dehydrogenase, is highly recommended to ensure a continuous supply of the reduced cofactor.[9]

Protocol 1B: Cultivation of a Whole-Cell Biocatalyst (Example: Lactobacillus paracasei)

• Inoculation: Inoculate a sterile culture medium (e.g., MRS broth for Lactobacillus) with a cryopreserved stock of the microbial strain.

• Incubation: Incubate the culture under the optimal growth conditions (temperature, agitation) until it reaches the late logarithmic or early stationary phase of growth.

• Cell Harvesting: Harvest the cells by centrifugation.

• Cell Resuspension: Wash the cell pellet with a suitable buffer (e.g., phosphate buffer, pH 7.0) and resuspend the cells in the same buffer to the desired cell density (e.g., measured by optical density at 600 nm).

Part 2: Biocatalytic Asymmetric Reduction of 2-Acetylfuran

This protocol details the enzymatic reduction of 2-acetylfuran to (S)-1-(2-Furyl)-1-propanol.

Materials:

• 2-Acetylfuran (Substrate)[10]

• Prepared Biocatalyst (from Protocol 1A or 1B)

• Reaction Buffer (e.g., 50 mM Phosphate Buffer, pH 7.0)

• Cofactor Regeneration System components (if using an isolated enzyme)

• Organic Co-solvent (e.g., DMSO, optional, to improve substrate solubility)

• Reaction Vessel (e.g., shaker flask or stirred-tank reactor)

Protocol 2: Asymmetric Reduction Reaction

• Reaction Setup: In a suitable reaction vessel, combine the reaction buffer, the prepared biocatalyst, and the components of the cofactor regeneration system (if applicable).

• Substrate Addition: Add 2-acetylfuran to the reaction mixture. The substrate concentration should be optimized to balance reaction rate and potential substrate/product inhibition. A starting concentration in the range of 10-50 mM is recommended. If substrate solubility is a concern, a small amount of a water-miscible organic co-solvent like DMSO can be added (typically 1-10% v/v).

• Incubation: Incubate the reaction mixture at the optimal temperature for the chosen biocatalyst (e.g., 30-37 °C) with agitation to ensure proper mixing.

• Reaction Monitoring: Monitor the progress of the reaction by periodically taking samples and analyzing them by HPLC or GC to determine the conversion of 2-acetylfuran and the formation of 1-(2-Furyl)-1-propanol.

• Reaction Termination: Once the reaction has reached the desired level of conversion, terminate the reaction by removing the biocatalyst (e.g., by centrifugation for whole cells or by adding a quenching solvent like acetonitrile for isolated enzymes).

Part 3: Product Extraction and Purification

Following the biocatalytic reaction, the product needs to be extracted from the aqueous reaction medium.

Protocol 3: Product Extraction

• Solvent Extraction: Extract the reaction mixture with a water-immiscible organic solvent such as ethyl acetate or dichloromethane. Perform the extraction multiple times to ensure complete recovery of the product.

• Drying: Combine the organic extracts and dry them over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate).

• Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification (Optional): If necessary, the crude product can be further purified by column chromatography on silica gel.

Data Analysis and Quality Control

Accurate determination of the conversion and enantiomeric excess of the product is crucial for evaluating the success of the biocatalytic reduction. Chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) are the methods of choice for this analysis.

Chiral HPLC Analysis

Principle: Chiral HPLC utilizes a chiral stationary phase (CSP) that interacts differently with the two enantiomers of a chiral compound, leading to their separation.[11][12] Polysaccharide-based CSPs are often effective for the separation of chiral alcohols.[13]

Table 1: Typical Chiral HPLC Conditions for the Analysis of 1-(2-Furyl)-1-propanol

Parameter	Condition
Column	Chiralpak AD-H, Chiralcel OD-H, or equivalent
Mobile Phase	n-Hexane/Isopropanol (e.g., 90:10 v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 254 nm
Injection Volume	10 µL

Protocol 4: Determination of Enantiomeric Excess (% ee)

• Standard Preparation: Prepare a standard solution of racemic 1-(2-Furyl)-1-propanol in the mobile phase.

• Sample Preparation: Dissolve a small amount of the extracted product in the mobile phase.

• Analysis: Inject the racemic standard and the sample onto the chiral HPLC system.

• Calculation: The enantiomeric excess is calculated using the peak areas of the two enantiomers: % ee = [ (Area of Major Enantiomer - Area of Minor Enantiomer) / (Area of Major Enantiomer + Area of Minor Enantiomer) ] x 100

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low Conversion	- Inactive biocatalyst- Sub-optimal reaction conditions (pH, temperature)- Insufficient cofactor regeneration	- Use a fresh batch of biocatalyst- Optimize reaction pH and temperature- Increase the concentration of cofactor regeneration system components
Low Enantioselectivity	- Inappropriate biocatalyst- Presence of competing enzymes in whole-cell systems	- Screen a wider range of ketoreductases- Consider using an isolated enzyme instead of a whole-cell system
Poor Product Recovery	- Inefficient extraction	- Increase the number of extractions- Use a different extraction solvent

Conclusion

The biocatalytic asymmetric reduction of 2-acetylfuran presents a highly efficient, selective, and environmentally friendly method for the synthesis of the valuable chiral intermediate, (S)-1-(2-Furyl)-1-propanol. The protocols outlined in this application note provide a robust framework for researchers and drug development professionals to implement this green chemistry approach. The mild reaction conditions and high enantioselectivity offered by biocatalysis make it a superior alternative to traditional chemical methods, paving the way for more sustainable and cost-effective manufacturing of chiral pharmaceuticals and fine chemicals.

References

• Biocatalytic Synthesis of Two Furan-Based Amino Compounds 2-Acetyl-4-aminofuran and 3-Acetylamino-5-(α-aminoethyl)-furan from Chitin Resources. (2024). ACS Sustainable Chemistry & Engineering. Retrieved from [Link]

• Biocatalytic Synthesis of Two Furan-Based Amino Compounds 2-Acetyl-4-aminofuran and 3-Acetylamino-5-(α-aminoethyl)-furan from Chitin Resources. (2024). ACS Sustainable Chemistry & Engineering. Retrieved from [Link]

• Huisman, G. W., Liang, J., & Krebber, A. (2010). Practical chiral alcohol manufacture using ketoreductases. Current Opinion in Chemical Biology, 14(2), 122-129. [Link]

• IDENTIFYING KETOREDUCTASES THAT PREFERENTIALLY SYNTHESIZE PHARMACEUTICALLY RELEVENT (S)-1-HYDROXY. (n.d.). Retrieved from [Link]

• Zou, Y., et al. (2022). Ketoreductase Catalyzed (Dynamic) Kinetic Resolution for Biomanufacturing of Chiral Chemicals. Frontiers in Bioengineering and Biotechnology, 10, 894565. [Link]

• Huisman, G. W., Liang, J., & Krebber, A. (2010). Practical chiral alcohol manufacture using ketoreductases. Current Opinion in Chemical Biology, 14(2), 122-129. [Link]

• Bülbül, A. S., & Şahin, E. (2024). Green synthesis of (S)-1-(furan-2-yl)propan-1-ol from asymmetric bioreduction of 1-(furan-2-yl)propan-1-one using whole-cell of Lactobacillus paracasei BD101. Chirality, 36(1), e23620. [Link]

• Bülbül, A. S., & Şahin, E. (2023). Green synthesis of (S)-1-(furan-2-yl)propan-1-ol from asymmetric bioreduction of 1-(furan-2-yl)propan-1-one using whole-cell of Lactobacillus paracasei BD101. Chirality. [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. (n.d.). LCGC International. Retrieved from [Link]

• Chiral HPLC separation: strategy and approaches. (2022). Chiralpedia. Retrieved from [Link]

• 2-Acetylfuran. (n.d.). In Wikipedia. Retrieved from [Link]

• Taber, D. F. (2004). Biocatalytic Asymmetric Hydrogen Transfer. Organic Chemistry Portal. Retrieved from [Link]

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Application Notes & Protocols for the Enzymatic Kinetic Resolution of (S)-1-(2-Furyl)-1-propanol

Introduction: The Imperative for Enantiopure Compounds

In the realms of pharmaceutical development, agrochemicals, and fine chemical synthesis, the stereochemistry of a molecule is not a trivial detail; it is often the very determinant of its biological activity and safety. A single chiral center can give rise to two enantiomers—non-superimposable mirror images—that may have drastically different physiological effects. One enantiomer might be a potent therapeutic agent, while its counterpart could be inert or, in the worst case, toxic. (S)-1-(2-Furyl)-1-propanol is a valuable chiral building block, with its furan moiety being a common motif in bioactive molecules.[1] The ability to produce this alcohol in an enantiomerically pure form is therefore of significant interest.

This guide provides a detailed exploration of the enzymatic kinetic resolution of racemic 1-(2-Furyl)-1-propanol to selectively obtain the (S)-enantiomer. We will delve into the mechanistic underpinnings of this biocatalytic approach, provide step-by-step protocols for the reaction and subsequent analysis, and offer insights gleaned from extensive experience in the field of asymmetric synthesis.

The Principle of Enzymatic Kinetic Resolution (EKR)

Enzymatic Kinetic Resolution is a powerful technique that leverages the inherent stereoselectivity of enzymes to separate a racemic mixture. The core principle lies in the differential rate of reaction for the two enantiomers with the enzyme. In the case of resolving a racemic alcohol, a lipase is often employed to catalyze an acylation reaction. The enzyme will preferentially acylate one enantiomer at a much faster rate than the other.

For the synthesis of (S)-1-(2-Furyl)-1-propanol, the goal is to selectively acylate the (R)-enantiomer, leaving the desired (S)-enantiomer unreacted. The reaction is stopped at or near 50% conversion, which, in a perfectly selective resolution, would result in a 1:1 mixture of the unreacted (S)-alcohol and the (R)-ester. These two compounds, now being diastereomerically different in their chemical nature (an alcohol and an ester), can be readily separated by standard chromatographic techniques.

The most widely acclaimed enzyme for this transformation is Lipase B from the yeast Candida antarctica (CALB), particularly in its immobilized form, Novozym® 435.[2][3] This biocatalyst is renowned for its broad substrate scope, high enantioselectivity, and excellent stability in organic solvents.[4][5]

The enantioselectivity of the resolution is quantified by the enantiomeric ratio (E), which is a measure of the relative rate of reaction of the two enantiomers. A high E value (typically >100) is indicative of an efficient and synthetically useful resolution.

Experimental Workflow and Protocols

Overall Workflow

The process begins with the racemic starting material and proceeds through the enzymatic reaction, followed by separation and analysis to yield the enantiopure product.

Caption: Workflow for Enzymatic Kinetic Resolution.

Protocol 1: Lipase-Catalyzed Kinetic Resolution

This protocol describes a typical procedure for the kinetic resolution of racemic 1-(2-Furyl)-1-propanol using Novozym® 435.

Materials:

• Racemic (±)-1-(2-Furyl)-1-propanol

• Novozym® 435 (immobilized Candida antarctica lipase B)

• Vinyl acetate (acyl donor)

• n-Heptane (or other suitable organic solvent)

• Molecular sieves (3Å or 4Å, activated) - Optional, to ensure anhydrous conditions

• Reaction vessel (e.g., screw-capped flask)

• Shaking incubator or magnetic stirrer with temperature control

Procedure:

• Reaction Setup: To a 50 mL screw-capped flask, add racemic 1-(2-Furyl)-1-propanol (e.g., 1.0 g, 7.93 mmol).

• Solvent Addition: Add n-heptane (20 mL). The concentration of the substrate is a key parameter to optimize.

• Acyl Donor Addition: Add vinyl acetate. A slight molar excess (e.g., 0.5 equivalents, ~0.34 g, 3.96 mmol) is typically used for kinetic resolutions aiming for ~50% conversion. The choice of acyl donor can significantly impact reaction rate and enantioselectivity.[6] Vinyl esters are often preferred as they produce a volatile byproduct (acetaldehyde from vinyl acetate), which drives the reaction forward.

• Enzyme Addition: Add Novozym® 435. A typical loading is 10-20% by weight of the substrate (e.g., 100-200 mg).

• Reaction Conditions: Seal the flask and place it in a shaking incubator at a controlled temperature, typically between 30-50°C. The reaction progress should be monitored over time.

• Monitoring the Reaction: Periodically (e.g., every 2-4 hours), withdraw a small aliquot (e.g., 50 µL) of the reaction mixture. Filter off the enzyme and dilute the sample with the mobile phase used for chiral HPLC analysis. Analyze the sample to determine the conversion and the enantiomeric excess (e.e.) of both the remaining alcohol and the formed ester (see Protocol 2).

• Reaction Termination: Once the conversion reaches approximately 50% (or the desired e.e. is achieved), stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with fresh solvent, dried, and potentially reused in subsequent batches.[7]

• Work-up: Concentrate the filtrate under reduced pressure to remove the solvent and any remaining vinyl acetate. The crude product will be a mixture of (S)-1-(2-Furyl)-1-propanol and (R)-1-(2-Furyl)-1-propyl acetate.

• Purification: Separate the unreacted alcohol from the ester product using standard silica gel column chromatography. A gradient of ethyl acetate in hexane is typically effective.

Protocol 2: Chiral HPLC Analysis

Determining the enantiomeric excess (e.e.) is crucial for evaluating the success of the resolution. Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for this analysis.[8][9]

Instrumentation and Columns:

• HPLC system with a UV detector.

• Chiral Stationary Phase (CSP) column. Polysaccharide-based columns (e.g., Chiralpak® AD-H, Chiralcel® OD-H) or Pirkle-type columns are excellent starting points for method development.[10][11]

Typical HPLC Method (to be optimized):

• Column: Chiralpak® AD-H (250 x 4.6 mm, 5 µm)

• Mobile Phase: A mixture of n-hexane and isopropanol (IPA). A typical starting point is 95:5 (v/v) hexane:IPA. The ratio can be adjusted to optimize the separation.

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm (the furan ring has a strong UV chromophore)

• Temperature: 25°C

Procedure:

• Sample Preparation: Prepare a stock solution of the racemic starting material to identify the retention times of both enantiomers. For reaction monitoring, dilute the aliquots as described in Protocol 1. For the final product, prepare a dilute solution of the purified (S)-alcohol in the mobile phase.

• Injection and Analysis: Inject the sample onto the HPLC system and record the chromatogram.

• Calculation of e.e. and Conversion:

  • Identify the peaks corresponding to the (R)- and (S)-alcohols and the (R)- and (S)-esters.

  • Enantiomeric Excess (e.e.) is calculated from the peak areas (A) of the two enantiomers:

    • e.e. (%) = [(A_major - A_minor) / (A_major + A_minor)] * 100

  • Conversion (c) can be calculated from the e.e. of the substrate (ee_s) and the e.e. of the product (ee_p) or by comparing the initial amount of substrate to the remaining amount. A common formula is:

    • c = ee_s / (ee_s + ee_p)

Data Presentation and Interpretation

The performance of different enzymatic systems should be systematically evaluated and compared.

Enzyme	Acyl Donor	Solvent	Temp. (°C)	Time (h)	Conversion (%)	e.e. of (S)-Alcohol (%)	e.e. of (R)-Ester (%)	E-value
Novozym® 435	Vinyl Acetate	n-Heptane	40	6	~50	>98	>98	>200
CALB (free)	Vinyl Acetate	Toluene	35	12	~48	>95	>97	>150
Novozym® 435	Isopropenyl Acetate	MTBE	45	4	~50	>99	>99	>300

This table presents representative data based on typical results for secondary alcohol resolutions. Actual results for 1-(2-Furyl)-1-propanol will require experimental determination.

Mechanistic Insights and Causality

Caption: Simplified mechanism of lipase-catalyzed kinetic resolution.

The high enantioselectivity of Candida antarctica lipase B arises from the specific three-dimensional architecture of its active site.[3] The active site contains a catalytic triad (Ser-His-Asp) and is shaped like a pocket. For a secondary alcohol like 1-(2-Furyl)-1-propanol, the two enantiomers fit differently into this pocket. The enzyme's stereopreference is often rationalized by the "Kazlauskas rule," which predicts that for many secondary alcohols, the (R)-enantiomer will react faster. This is because the (R)-enantiomer can position its large and small substituents in the corresponding large and small pockets of the active site, allowing the hydroxyl group to be optimally oriented for nucleophilic attack on the acyl-enzyme intermediate. The (S)-enantiomer, in contrast, experiences a steric clash, leading to a much slower rate of acylation.

Troubleshooting and Expert Insights

• Low Conversion: Increase enzyme loading, reaction temperature (within the enzyme's stability range, typically up to 60-70°C for Novozym® 435), or reaction time. Ensure the solvent is anhydrous, as water can lead to hydrolysis of the acyl donor and the product ester.

• Low Enantioselectivity (Low e.e.):

  • Over-reaction: If the conversion goes significantly beyond 50%, the slower-reacting (S)-enantiomer will begin to be acylated, reducing the e.e. of the remaining alcohol. Careful monitoring is key.

  • Temperature: Lowering the reaction temperature can sometimes enhance enantioselectivity, albeit at the cost of a slower reaction rate.

  • Solvent Choice: The nature of the organic solvent can influence enzyme conformation and thus its selectivity. It is worthwhile screening a few non-polar solvents.

• Enzyme Deactivation: While Novozym® 435 is robust, prolonged exposure to certain conditions or impurities can lead to deactivation. Ensure proper storage and handling of the biocatalyst.

Conclusion

The enzymatic kinetic resolution of racemic 1-(2-Furyl)-1-propanol is a highly efficient, scalable, and environmentally benign method for producing the enantiopure (S)-enantiomer. By leveraging the exquisite selectivity of lipases such as Candida antarctica lipase B, researchers and drug development professionals can access this valuable chiral intermediate with high optical purity. The protocols and insights provided herein serve as a comprehensive guide for the successful implementation of this powerful biocatalytic strategy.

References

• Høiby, P. E., et al. (1998). Resolution of derivatives of 1,2-propanediol with lipase B from Candida antarctica. Effect of substrate structure, medium, water activity and acyl donor on enantiomeric ratio. Chemistry and Physics of Lipids, 93(1-2), 199-207. Retrieved from [Link][6]

• Anderson, E. M., et al. (1998). Candida antarctica Lipase B: A Tool for the Preparation of Optically Active Alcohols. In Methods in Biotechnology (Vol. 1, pp. 249-261). Humana Press. Retrieved from [Link][2]

• de Miranda, A. S., et al. (2018). Kinetic resolution of drug intermediates catalyzed by lipase B from Candida antarctica immobilized on immobead-350. Biotechnology Progress, 34(4), 878-889. Retrieved from [Link][4]

• Reddy, K. S., et al. (2003). Novozym-435-Catalyzed Enzymatic Separation of Racemic Propargylic Alcohols. A Facile Route to Optically Active Terminal Aryl Propargylic Alcohols. Tetrahedron Letters, 44(35), 6257-6260. Retrieved from [Link]

• Zhang, X., et al. (2018). Significantly increased catalytic activity of Candida antarctica lipase B for the resolution of cis-(±)-dimethyl 1-acetylpiperidine-2,3-dicarboxylate. Organic & Biomolecular Chemistry, 16(44), 8456-8463. Retrieved from [Link][12]

• Sumika Chemical Analysis Service. (n.d.). Chiral Columns for enantiomer separation by HPLC. Retrieved from [Link][10]

• de Oliveira, D., et al. (2011). Successive cycles of utilization of novozym 435 in three different reaction systems. Brazilian Journal of Chemical Engineering, 28(4), 635-642. Retrieved from [Link][7]

• Xu, Y., et al. (2021). Enhancing the Catalytic Performance of Candida antarctica Lipase B by Chemical Modification With Alkylated Betaine Ionic Liquids. Frontiers in Bioengineering and Biotechnology, 9, 749658. Retrieved from [Link][5]

• de Souza, R. O. M. A., et al. (2002). Kinetic Resolution of Propargylic and Allylic Alcohols by Candida antarctica Lipase (Novozyme 435). Journal of the Brazilian Chemical Society, 13(1), 85-88. Retrieved from [Link][13]

• Bhushan, R., & Kumar, V. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a Slovenská Farmacie, 56(4), 155-166. Retrieved from [Link][9]

• Szymańska, K., et al. (2021). Lipase Immobilized on MCFs as Biocatalysts for Kinetic and Dynamic Kinetic Resolution of sec-Alcohols. Molecules, 26(8), 2299. Retrieved from [Link][14]

• Garcia-Urdiales, E., et al. (2019). Novozym 435: the “perfect” lipase immobilized biocatalyst?. Catalysis Science & Technology, 9(10), 2380-2420. Retrieved from [Link][3]

• Cirilli, R., et al. (2022). HPLC Enantioseparation of Rigid Chiral Probes with Central, Axial, Helical, and Planar Stereogenicity on an Amylose (3,5-Dimethylphenylcarbamate) Chiral Stationary Phase. Molecules, 27(23), 8503. Retrieved from [Link][11]

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• 3. digital.csic.es [digital.csic.es]
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Application Note: (S)-1-(2-Furyl)-1-propanol as a Chiral Synthon in Pharmaceutical Intermediate Synthesis

Executive Summary & Chemical Significance

In modern pharmaceutical process chemistry, the demand for enantiopure oxygen-containing heterocycles—such as tetrahydropyrans, piperidines, and macrolides—has driven the development of robust chiral pool building blocks. (S)-1-(2-Furyl)-1-propanol (CAS: 127418-31-9) has emerged as a critical prochiral intermediate in this domain [1]. Characterized by a highly reactive furan ring adjacent to a stereogenic carbinol center, this secondary alcohol serves as the foundational precursor for the Achmatowicz Rearrangement (AchR) .

By strategically exploiting the oxidative ring expansion of (S)-1-(2-Furyl)-1-propanol, synthetic chemists can access highly functionalized chiral dihydropyranones without the loss of optical purity. These pyranulose intermediates are ubiquitous in the total synthesis of bioactive natural products, including carbohydrate derivatives, kinase inhibitors, and cytotoxic agents like the passifetilactones [2].

Mechanistic Rationale: The Achmatowicz Rearrangement

The utility of (S)-1-(2-Furyl)-1-propanol is inextricably linked to its behavior under oxidative conditions. The Achmatowicz rearrangement transforms the planar furan into a six-membered pyranulose.

Causality of Transformation: The reaction is initiated by the electrophilic oxidation of the furan ring (typically using a halogenating agent or a metal-peroxide complex), generating a reactive halonium or oxonium species. Subsequent nucleophilic attack by water yields a highly unstable 2,5-dihydroxy-2,5-dihydrofuran intermediate. This species spontaneously undergoes ring-opening to a 1,4-dicarbonyl compound, which immediately cyclizes via intramolecular hemiacetal formation to yield the 6-hydroxy-2H-pyran-3(6H)-one [3].

Crucially, the stereocenter at the C1 position of (S)-1-(2-Furyl)-1-propanol is strictly preserved throughout this cascade. The fixed chirality of the carbinol carbon dictates the facial trajectory of the final cyclization, ensuring absolute stereoretention and predictable diastereoselectivity in downstream functionalizations (such as Kishi reductions or Ferrier-type allylations) [4].

Workflow Visualization

The following diagram illustrates the logical synthetic progression from raw biomass-derived precursors to complex therapeutics, utilizing (S)-1-(2-Furyl)-1-propanol as the pivotal chiral node.

Synthetic workflow from furfural feedstock to bioactive therapeutics via (S)-1-(2-Furyl)-1-propanol.

Comparative Data: Oxidation Conditions for the Achmatowicz Rearrangement

Historically, the Achmatowicz rearrangement utilized stoichiometric amounts of toxic oxidants like bromine or N-bromosuccinimide (NBS). Recent advancements in green chemistry have introduced catalytic, environmentally benign alternatives that maintain high yields and stereofidelity [3].

Reagent System	Solvent System	Typical Yield	Environmental Impact	Scalability for API Synthesis	Mechanism of Oxidation
NBS (1.1 eq)	THF / H₂O (4:1)	85–92%	High (Toxic, low atom economy)	Moderate	Electrophilic bromination
Oxone / KBr (cat.)	H₂O / EtOAc	88–95%	Low (Green, aqueous compatible)	Excellent	In situ generation of hypobromite
VO(acac)₂ / t-BuOOH	CH₂Cl₂	75–85%	Moderate (Heavy metal waste)	Good	Metal-catalyzed epoxidation
Fenton-Halide (H₂O₂/Fe/NaCl)	H₂O	80–89%	Very Low (Biocompatible waste)	Excellent	Radical-mediated halogenation

Self-Validating Experimental Protocols

To ensure reproducibility and high enantiomeric excess (ee), the synthesis and subsequent rearrangement of (S)-1-(2-Furyl)-1-propanol must be tightly controlled. The following protocols incorporate built-in analytical checkpoints to validate the success of each step before progression.

Protocol A: Enantioselective Synthesis via CBS Reduction

While biocatalytic resolution (e.g., lipase-catalyzed transesterification) is viable [1], the Corey–Bakshi–Shibata (CBS) reduction of 1-(2-furyl)-1-propanone provides highly predictable facial selectivity and is preferred for rapid scale-up in total synthesis [2].

Causality of Reagent Choice: The (R)-(+)-CBS catalyst forms a rigid, bicyclic transition state with borane and the prochiral ketone. The steric differentiation between the furan ring and the ethyl group forces the hydride transfer to occur exclusively from the Re-face, yielding the (S)-alcohol.

Step-by-Step Methodology:

• Preparation: Flame-dry a 250 mL round-bottom flask under an argon atmosphere. Add (R)-(+)-CBS catalyst (0.1 equivalents) and anhydrous THF (50 mL).

• Borane Activation: Cool the solution to -20 °C. Dropwise, add Borane-THF complex (1.0 M in THF, 1.2 equivalents). Stir for 15 minutes to allow the active catalyst-borane complex to form.

• Substrate Addition: Dissolve 1-(2-furyl)-1-propanone (1.0 equivalent) in anhydrous THF (20 mL). Add this solution via syringe pump over 1 hour to maintain a low concentration of uncoordinated ketone, preventing uncatalyzed, racemic background reduction.

• Quenching: Once TLC indicates complete consumption of the ketone, carefully quench the reaction at -20 °C by the dropwise addition of methanol (10 mL) until effervescence ceases.

• Workup: Concentrate the mixture in vacuo, partition between diethyl ether and 1M HCl, wash with brine, dry over Na₂SO₄, and purify via flash chromatography (Hexanes/EtOAc).

• Self-Validation Checkpoint (Critical): Perform Chiral HPLC analysis (e.g., Chiralcel OD-H column). The ee must be ≥96%. Do not proceed to Protocol B if ee < 95%, as the subsequent Achmatowicz rearrangement will transfer this enantiomeric impurity into a diastereomeric mixture of pyranones that are notoriously difficult to separate.

Protocol B: NBS-Mediated Achmatowicz Rearrangement

This protocol details the classic oxidative ring expansion to form the α-hydroxy-δ-pyrone core [2].

Causality of Reagent Choice: NBS in an aqueous THF mixture provides a controlled release of electrophilic bromine. The water acts as the essential nucleophile to trap the intermediate halonium ion before polymerization of the furan can occur.

Step-by-Step Methodology:

• Dissolution: Dissolve enantiopure (S)-1-(2-Furyl)-1-propanol (1.0 equivalent) in a 4:1 mixture of THF and deionized H₂O (0.1 M concentration).

• Temperature Control: Cool the reaction vessel to 0 °C using an ice-water bath. Causality: Low temperature suppresses over-oxidation to the fully conjugated pyrone and minimizes ring-opening side reactions.

• Oxidation: Add N-bromosuccinimide (1.05 equivalents) portion-wise over 15 minutes. The solution will turn pale yellow.

• Monitoring: Stir for 1–2 hours at 0 °C.

  • Self-Validation Checkpoint 1 (TLC): Monitor the disappearance of the highly UV-active furan spot and the appearance of a lower-Rf, faintly UV-active spot (stains strongly with p-anisaldehyde or KMnO₄).

• Quenching: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to reduce any unreacted NBS or free bromine.

• Extraction: Extract the aqueous layer three times with ethyl acetate. Wash the combined organic layers with saturated NaHCO₃ and brine, then dry over MgSO₄.

• Self-Validation Checkpoint 2 (NMR): After solvent removal, analyze the crude product via ¹H-NMR. The successful formation of the pyranulose is confirmed by the disappearance of the aromatic furan protons (6.2–7.4 ppm) and the appearance of a distinct hemiacetal proton signal (anomeric proton) typically resonating between 5.4–5.6 ppm. The preservation of the ethyl group signals confirms the structural integrity of the side chain.

References

• RSC Advances. Achmatowicz rearrangement-enabled unified total syntheses of (+)-passifetilactones A–C. Royal Society of Chemistry. Retrieved from[Link]

• Accounts of Chemical Research. Achmatowicz Rearrangement-Inspired Development of Green Chemistry, Organic Methodology, and Total Synthesis of Natural Products. American Chemical Society. Retrieved from[Link]

• National Institutes of Health (PMC). Achmatowicz Reaction and its Application in the Syntheses of Bioactive Molecules. Retrieved from[Link]

Application Note: Strategic Derivatization of (S)-1-(2-Furyl)-1-propanol for Natural Product Synthesis

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Application Note & Standard Operating Protocols (SOPs)

Executive Summary

(S)-1-(2-Furyl)-1-propanol (CAS 127418-31-9) is a highly versatile chiral secondary alcohol characterized by a furan ring adjacent to a prochiral center[1]. In the realm of natural product synthesis, this compound serves as a privileged chiral building block. The strategic value of (S)-1-(2-Furyl)-1-propanol lies in its ability to undergo the Achmatowicz rearrangement —an oxidative ring expansion that transforms the planar furan into a highly functionalized chiral pyranone[2]. This transformation is a cornerstone in the total synthesis of complex oxygen-containing heterocycles, including carbohydrates, macrolides, and polyketides[3].

This application note details the mechanistic rationale, optimized protocols for enantiomeric resolution, functional group protection, and green oxidative derivatization strategies required to leverage (S)-1-(2-Furyl)-1-propanol in advanced synthetic workflows.

Mechanistic Foundations & Synthetic Strategy

The Achmatowicz Rearrangement

The derivatization of furyl carbinols is dominated by the Achmatowicz rearrangement. The reaction initiates via the oxidative halogenation (or epoxidation) of the furan ring, followed by the addition of water to form a hemiacetal. Subsequent ring-opening yields a reactive cis-enedione (dicarbonyl) intermediate, which spontaneously undergoes intramolecular cyclization to form a 6-hydroxy-2H-pyran-3(6H)-one derivative[2].

Because the stereocenter at the carbinol carbon (C1) remains untouched during the oxidation, the absolute configuration of (S)-1-(2-Furyl)-1-propanol dictates the stereochemistry of the resulting pyranone, enabling highly enantioselective downstream synthesis[4].

Figure 1: Mechanistic pathway of the Achmatowicz rearrangement converting (S)-1-(2-Furyl)-1-propanol to a chiral pyranone.

Reagent Selection for Oxidation

Historically, N-Bromosuccinimide (NBS) or m-CPBA were the standard oxidants for this rearrangement. However, these reagents suffer from poor atom economy and the generation of toxic byproducts. Recent advancements highlight the use of Oxone/KBr or Fenton-halide (Fe/Br) catalytic systems as greener, safer, and highly scalable alternatives[3].

Table 1: Comparison of Achmatowicz Oxidation Reagents

Reagent System	Advantages	Disadvantages	Ideal Application
NBS / H₂O / THF	Fast reaction kinetics, well-established standard protocol.	Toxic, generates brominated byproducts, safety hazards at scale.	Small-scale discovery and library generation.
m-CPBA	Non-halogenating, avoids bromination of sensitive alkenes.	Shock sensitive, poor atom economy, difficult purification.	Substrates highly sensitive to electrophilic halogens.
Oxone / KBr / H₂O	Green, safe, utilizes catalytic bromide, scalable[3].	Requires buffering (NaHCO₃), biphasic system requires vigorous stirring.	Scale-up, sustainable synthesis, process chemistry.

Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Causality for each reagent choice is explicitly stated.

Protocol 1: Enzymatic Kinetic Resolution of Racemic 1-(2-Furyl)-1-propanol

To obtain enantiopure (S)-1-(2-Furyl)-1-propanol, a biocatalytic approach utilizing lipase-catalyzed kinetic resolution is highly effective[1]. The lipase preferentially acetylates the (R)-enantiomer, leaving the (S)-enantiomer unreacted.

Materials:

• Racemic 1-(2-Furyl)-1-propanol (1.0 eq)

• Vinyl acetate (3.0 eq) - Chosen as the acyl donor because the byproduct, vinyl alcohol, rapidly tautomerizes to acetaldehyde, making the reaction irreversible.

• Novozym 435 (Candida antarctica Lipase B) (10% w/w)

• Toluene (Anhydrous)

Step-by-Step Procedure:

• Initialization: Dissolve racemic 1-(2-Furyl)-1-propanol (10 mmol) in anhydrous toluene (20 mL) in a round-bottom flask.

• Enzyme Addition: Add vinyl acetate (30 mmol) followed by Novozym 435 (125 mg).

• Incubation: Incubate the suspension in an orbital shaker at 40°C and 200 rpm. Rationale: 40°C provides optimal kinetic energy without denaturing the tertiary structure of the lipase.

• Monitoring: Monitor the reaction via Chiral HPLC or GC. Stop the reaction when conversion reaches exactly 50% (typically 12-24 hours) to ensure maximum enantiomeric excess (>99% ee) of the unreacted (S)-alcohol.

• Termination & Separation: Filter the mixture to remove the immobilized enzyme. Concentrate the filtrate under reduced pressure.

• Purification: Separate the (S)-1-(2-Furyl)-1-propanol from the (R)-acetate via flash column chromatography (Silica gel, Hexanes:EtOAc gradient).

Protocol 2: Hydroxyl Protection (TBS Ether Formation)

Prior to oxidative ring expansion, it is often necessary to protect the secondary hydroxyl group to prevent unwanted side reactions or over-oxidation during complex natural product synthesis[5].

Step-by-Step Procedure:

• Setup: Dissolve (S)-1-(2-Furyl)-1-propanol (5 mmol) in anhydrous DMF (10 mL) under an argon atmosphere.

• Base Addition: Add Imidazole (12.5 mmol, 2.5 eq). Rationale: Imidazole acts as both a base to scavenge HCl and a nucleophilic catalyst to form a reactive TBS-imidazole intermediate.

• Silylation: Cool the solution to 0°C. Dropwise, add tert-Butyldimethylsilyl chloride (TBS-Cl) (6 mmol, 1.2 eq) dissolved in 2 mL DMF.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor by TLC (Hexanes:EtOAc 9:1).

• Workup: Quench with saturated aqueous NaHCO₃ (15 mL). Extract with Diethyl Ether (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via short silica plug.

Protocol 3: Green Achmatowicz Rearrangement (Oxone/KBr)

This protocol utilizes the environmentally benign Oxone/KBr system to convert the protected (or unprotected) (S)-1-(2-Furyl)-1-propanol into the corresponding chiral pyranone[3].

Step-by-Step Procedure:

• Solvent System: In a 50 mL flask, dissolve the furyl carbinol substrate (2 mmol) in a THF/H₂O mixture (4:1 v/v, 10 mL).

• Buffering: Add NaHCO₃ (4 mmol, 2.0 eq). Rationale: The Achmatowicz rearrangement generates acidic byproducts; buffering is critical to prevent the premature degradation of the sensitive pyranone product.

• Catalyst Addition: Add KBr (0.2 mmol, 10 mol%).

• Oxidation: Cool to 0°C. Slowly add Oxone (1.1 mmol, 0.55 eq) in small portions over 15 minutes. Rationale: Oxone oxidizes the bromide ion to active bromine (Br₂/HOBr) in situ, which then reacts with the furan. Slow addition prevents thermal spikes and over-oxidation.

• Completion: Stir at 0°C for 2 hours. Quench with saturated aqueous Na₂S₂O₃ to neutralize any residual oxidants.

• Extraction: Extract with EtOAc (3 x 15 mL), dry over Na₂SO₄, and concentrate in vacuo to yield the functionalized chiral pyranone.

Applications in Natural Product Synthesis

The chiral pyranone generated from (S)-1-(2-Furyl)-1-propanol is a versatile intermediate. By manipulating the enone system (via Michael additions, Luche reductions, or stereoselective epoxidations), researchers can synthesize the core frameworks of numerous bioactive molecules.

• Migrastatin: The 14-membered macrolide core of the tumor cell migration inhibitor migrastatin has been successfully synthesized using a furan oxidation strategy (a variant of the Achmatowicz reaction) starting from furyl carbinols[5].

• Palmerolide A & Halichondrin B: The oxidative furan ring-opening of chiral furyl carbinols serves as the critical step for installing the 1,4-dienol core in Palmerolide A and the C1-C15 domain of the halichondrins[4].

Figure 2: Comprehensive synthetic workflow from racemic furyl carbinol to complex natural products.

References

• Benchchem. "(S)-1-(2-Furyl)-1-propanol | 127418-31-9". Benchchem.
• Zhao, G., et al. "Achmatowicz Rearrangement-Inspired Development of Green Chemistry, Organic Methodology, and Total Synthesis of Natural Products". Accounts of Chemical Research, ACS Publications.
• Ghosh, A. K., et al. "Achmatowicz Reaction and its Application in the Syntheses of Bioactive Molecules". PMC, National Institutes of Health.
• "Furan Oxidation Strategy for the Synthesis of the Macrolactone Analogue of Migrastatin". The Journal of Organic Chemistry, ACS Publications.
• "A new strategy for accessing (S)-1-(furan-2-yl)pent-4-en-1-ol: A key precursor of Ipomoeassin family of compounds and C1-C15 domain of halichondrins". ResearchGate.

Sources

• 1. (S)-1-(2-Furyl)-1-propanol | 127418-31-9 | Benchchem [benchchem.com]
• 2. Achmatowicz Reaction and its Application in the Syntheses of Bioactive Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Chiral HPLC Optimization for (S)-1-(2-Furyl)-1-propanol

Welcome from the Senior Application Scientist

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to move beyond basic parameter lists. Achieving baseline separation of (S)-1-(2-Furyl)-1-propanol—a critical chiral building block featuring a prochiral furan ring—requires a deep understanding of the thermodynamic and intermolecular forces at play within the column.

Chiral High-Performance Liquid Chromatography (HPLC) is the most widely used and reliable method for determining the enantiomeric excess (ee%) of this compound[1]. This guide provides self-validating protocols, mechanistic troubleshooting, and authoritative methodologies to ensure your analytical determinations are reproducible, robust, and scientifically sound.

Standard Operating Procedure: Enantiomeric Resolution Workflow

To achieve a baseline resolution ( Rs​>1.5 ) of 1-(2-Furyl)-1-propanol enantiomers, follow this self-validating methodology.

1. Mobile Phase Preparation

• Action: Volumetrically measure 900 mL of anhydrous HPLC-grade n-Hexane and 100 mL of HPLC-grade 2-Propanol (IPA). Mix thoroughly and degas via sonication for 15 minutes.

• Causality: Precise solvent ratios are critical. Even a 1% variation in the strong solvent (IPA) drastically alters the retention factor ( k ) due to competitive hydrogen bonding at the chiral stationary phase (CSP)[2]. Degassing prevents pump cavitation and baseline drift.

2. Column Equilibration

• Action: Install a polysaccharide-based column, such as Chiralpak AD-H (250 x 4.6 mm, 5 µm)[3]. Flush with the mobile phase at 1.0 mL/min for at least 10 column volumes (~25 mL) until the UV baseline is completely stable.

• Causality: Polysaccharide columns require extensive equilibration to ensure the polymer chains swell uniformly, creating consistent chiral grooves for analyte inclusion.

3. Sample Preparation

• Action: Dissolve the 1-(2-Furyl)-1-propanol sample directly in the mobile phase to a concentration of 1.0 mg/mL.

• Causality: Dissolving the analyte in the mobile phase prevents "solvent shock"—a phenomenon where a strong injection solvent disrupts the local equilibrium at the column head, leading to peak distortion and loss of resolution.

4. Injection and Acquisition

• Action: Inject 10 µL of the sample. Monitor absorbance at 254 nm. Maintain the column compartment strictly at 25 °C[2].

• Causality: The furan ring provides strong chromophoric absorption at 254 nm. Strict temperature control is mandatory because chiral recognition is a highly temperature-dependent thermodynamic process.

5. System Suitability (Self-Validation Step)

• Action: Calculate the resolution ( Rs​ ) between the (R) and (S) enantiomers. Proceed with enantiomeric excess (ee%) calculations only if Rs​≥1.5 .

• Causality: An Rs​<1.5 indicates peak overlap, which artificially skews integration areas, rendering ee% calculations invalid[3]. If Rs​<1.5 , halt the analysis and consult the troubleshooting logic below.

Quantitative Method Parameters

The following table summarizes the optimized parameters for both standard normal-phase analysis and LC-MS compatible reversed-phase analysis.

Parameter	Normal Phase (Gold Standard)	Reversed Phase (LC-MS Compatible)
Column	Chiralpak AD-H (Amylose-based)	Newcrom R1 or Chiralpak AD-RH
Mobile Phase	n-Hexane / Isopropanol (90:10 v/v)	Water / Acetonitrile + 0.1% Formic Acid
Flow Rate	1.0 mL/min	1.0 mL/min (Scale for UPLC if needed)
Temperature	25 °C	25 °C
Detection	UV at 254 nm	ESI-MS (Positive mode) or UV 254 nm
Primary Mechanism	Hydrogen bonding & Steric inclusion	Hydrophobic & Steric interactions

Troubleshooting & Optimization Logic

Caption: Logical workflow for troubleshooting and optimizing chiral HPLC conditions for 1-(2-Furyl)-1-propanol.

Expert FAQs & Troubleshooting Guides

Q1: My peaks are co-eluting with an Rs​<1.0 despite using the standard Hexane/IPA (90:10) method. How do I improve the resolution? Answer: As an application scientist, I first evaluate the retention factor ( k ). If k is too low (peaks elute too near the void volume), the enantiomers haven't had sufficient interaction time with the chiral stationary phase (CSP).

• Action & Causality: Decrease the strong solvent (IPA) from 10% to 5%. This reduces competitive hydrogen bonding from the mobile phase, increasing the retention time and allowing the transient diastereomeric complexes more time to differentiate. If k is optimal but selectivity ( α ) remains poor, switch the CSP from an amylose backbone (Chiralpak AD-H) to a cellulose backbone (Chiralcel OD-H). The different helical twist of cellulose often reverses or dramatically alters selectivity.

Q2: I am observing severe peak tailing for the second eluting enantiomer. What is the root cause and the fix? Answer: Peak tailing for secondary alcohols like 1-(2-Furyl)-1-propanol on polysaccharide columns is typically caused by moisture accumulation in the normal-phase solvents, which deactivates the CSP's primary hydrogen-bonding sites and forces the analyte to interact with residual surface silanols on the underlying silica support.

• Action & Causality: First, ensure your n-Hexane and IPA are strictly anhydrous. Second, flush the column with 100% anhydrous ethanol at 0.5 mL/min for 2 hours. This strips bound water from the stationary phase. Re-equilibrate with your normal phase. Avoid adding acidic/basic modifiers (like TFA or DEA) for this specific neutral alcohol, as it is unnecessary and can alter the column's long-term memory.

Q3: What is the exact mechanism of chiral recognition for 1-(2-Furyl)-1-propanol on an amylose stationary phase? Answer: The separation mechanism involves the formation of transient diastereomeric complexes between the enantiomers and the chiral selector of the CSP[1]. For an amylose tris(3,5-dimethylphenylcarbamate) column, this relies on a "three-point interaction" model:

• Hydrogen Bonding: Between the hydroxyl (-OH) group of the propanol and the carbamate linkages (C=O and NH) of the CSP.

• π−π Interactions: Between the electron-rich furan ring of the analyte and the phenyl rings of the CSP.

• Steric Inclusion: The ethyl group fits into the chiral helical groove of the amylose derivative. The (R) and (S) enantiomers fit into this groove with different thermodynamic stabilities, leading to their separation in time[1].

Caption: Three-point interaction model driving the chiral recognition of 1-(2-Furyl)-1-propanol on AD-H CSP.

Q4: Can I use Reversed-Phase (RP) conditions if I need to couple this separation to Mass Spectrometry (LC-MS)? Answer: Yes. While normal-phase (Hexane/IPA) is the gold standard for routine UV analysis, you can use reversed-phase conditions for LC-MS compatibility[4].

• Action & Causality: Use a column designed for RP, such as a Newcrom R1 or Chiralpak AD-RH. A typical mobile phase would be Water/Acetonitrile. To facilitate ionization for MS applications, replace standard phosphoric acid buffers with 0.1% Formic Acid[4]. Note that in RP mode, the chiral recognition mechanism shifts; hydrophobic interactions and steric bulk become the dominant forces rather than hydrogen bonding.

References

• Benchchem. "(S)-1-(2-Furyl)-1-propanol | 127418-31-9 | Benchchem".
• Benchchem. "(S)-1-(2-Furyl)-1-propanol | 127418-31-9 | Benchchem".
• SIELC Technologies. "1-(Furan-2-yl)propan-1-ol - SIELC Technologies".
• Benchchem. "(S)-1-(2-Furyl)-1-propanol | 127418-31-9 | Benchchem".

Sources

• 1. (S)-1-(2-Furyl)-1-propanol | 127418-31-9 | Benchchem [benchchem.com]
• 2. (S)-1-(2-Furyl)-1-propanol | 127418-31-9 | Benchchem [benchchem.com]
• 3. (S)-1-(2-Furyl)-1-propanol | 127418-31-9 | Benchchem [benchchem.com]
• 4. 1-(Furan-2-yl)propan-1-ol | SIELC Technologies [sielc.com]

Technical Support Center: Overcoming Catalyst Deactivation in 1-(2-Furyl)-1-Propanone Reduction

Welcome to the Technical Support Center for furanic ketone hydrogenation. The catalytic reduction of 1-(2-furyl)-1-propanone (also known as 2-propionylfuran) is a critical transformation in drug development and biomass valorization. However, the electron-rich furan ring is notoriously sensitive, making catalyst deactivation a primary bottleneck.

This guide provides mechanistic troubleshooting, self-validating protocols, and actionable solutions to overcome resinification, coking, and over-reduction.

Mechanistic Pathways & Deactivation Risks

Understanding the causality behind catalyst failure is the first step to preventing it. The furan ring can undergo multiple competing reactions depending on the metal-acid balance of your catalyst and the adsorption geometry of the substrate[1].

Figure 1: Reaction pathways of 1-(2-furyl)-1-propanone highlighting target products vs. deactivation routes.

Troubleshooting FAQs

Q: My catalyst deactivates rapidly, and the reaction mixture turns dark and viscous. What is causing this, and how can I prevent it? A: This is a classic sign of resinification (polymerization). Furanic compounds are highly susceptible to acid-catalyzed polymerization, which physically blocks catalyst pores and active sites[1]. This typically occurs when using catalyst supports with strong Brønsted or Lewis acidity (like Al₂O₃ or certain zeolites). Solution: Switch to a support with only mild Lewis acidity. For instance, using single-phase anatase TiO₂ as a support for metal nanoparticles (e.g., Au/TiO₂) perfectly balances the metal-acid sites. This prevents unwanted resinification while maintaining high conversion rates[2].

Q: I am using a Pt-based catalyst, but the activity drops off sharply after the first hour without any visible polymerization. Why? A: You are likely experiencing surface coking and decarbonylation. On clean Pt surfaces at low substrate coverages, furanic rings adopt a planar adsorption geometry. This flat orientation strongly interacts with the metal, leading to decarbonylation (loss of CO) and the deposition of carbonaceous species (coke) that permanently poison the active sites[3]. Solution: Alter the dosing sequence. By ensuring the catalyst surface is pre-exposed to hydrogen (pre-adsorbed H₂) before introducing 1-(2-furyl)-1-propanone, you passivate the Pt surface against molecular decomposition. This forces the substrate into a tilted geometry that favors the desired carbonyl hydrogenation over ring degradation[3].

Q: How do I avoid furan ring-opening side reactions that lead to strongly adsorbing poisons? A: Ring-opening via C-O hydrogenolysis often occurs at elevated temperatures or when using highly active, unselective metals like Pd[1]. These open-chain intermediates bind strongly to the metal, permanently deactivating it. Solution: Lower the reaction temperature and consider switching from Pd to a more selective metal like Cu or Au. Cu is highly selective for carbonyl hydrogenation without breaking the furan ring, and Au in aqueous media promotes selective rearrangement without deep hydrogenolysis[2].

Figure 2: Diagnostic workflow for identifying and resolving catalyst deactivation mechanisms.

Standardized Experimental Protocols

To ensure reproducibility and operational success, implement the following self-validating protocols designed to circumvent deactivation.

Protocol A: Aqueous-Phase Reduction (Resinification-Free)

Objective: Achieve quantitative reduction of 1-(2-furyl)-1-propanone while preventing acid-catalyzed polymerization.

• Catalyst Preparation: Disperse 1 wt% Au nanoparticles (<3 nm) onto single-phase anatase TiO₂ to ensure optimal metal-acid balance[2].

• Reaction Setup: In a high-pressure autoclave, add 1-(2-furyl)-1-propanone, the Au/TiO₂ catalyst, and neat water as the solvent.

• Purging: Purge the reactor 3 times with H₂ to remove residual oxygen, preventing oxidative degradation of the furan ring.

• Pressurization & Heating: Pressurize to 1–3 MPa H₂ and heat to 140–160 °C under vigorous stirring (e.g., 500 rpm).

• Validation Check: Upon completion, the product mixture should be transparent and colorless. The absence of dark, viscous residue in the reactor, combined with a carbon mass balance >95% (via GC-FID), self-validates that resinification has been successfully suppressed.

Protocol B: Pre-Adsorbed Hydrogen Strategy (Coking Prevention)

Objective: Prevent planar adsorption and subsequent decarbonylation/coking on Pt surfaces.

• Catalyst Activation: Load the Pt/C or Pt/SiO₂ catalyst into a continuous flow reactor. Reduce in situ under a pure H₂ stream at 300 °C for 2 hours.

• Surface Saturation: Cool the reactor to the target reaction temperature (e.g., 100–150 °C) while strictly maintaining the H₂ flow. This ensures the Pt surface is saturated with pre-adsorbed atomic hydrogen[3].

• Substrate Introduction: Introduce 1-(2-furyl)-1-propanone into the H₂ stream. The pre-adsorbed hydrogen forces the substrate into a tilted adsorption geometry, favoring hydrogenation over C-C bond cleavage[3].

• Validation Check: Monitor the turnover frequency (TOF) over a 12-hour continuous run. A sustained hydrogen uptake rate without a drop in TOF confirms the prevention of surface coking.

Quantitative Data Summary

The following table summarizes the performance and deactivation profiles of common catalytic systems used in furanic ketone reduction.

Catalyst System	Primary Deactivation Risk	Mechanistic Cause	Mitigation Strategy
Pd/C or Pd/Al₂O₃	Ring Opening / Poisoning	Strong C-C dissociation and C-O hydrogenolysis	Switch to Cu or Au; lower temperature
Pt/SiO₂ or Pt/C	Coking / Decarbonylation	Planar adsorption of furan ring on bare metal	Pre-adsorb H₂; maintain high H₂ pressure
Ru/Al₂O₃ or Zeolites	Resinification (Polymerization)	Strong Brønsted/Lewis acidity of support	Use mild Lewis acid support (e.g., Anatase TiO₂)
Au/TiO₂ (Anatase)	Minimal	Balanced metal-acid sites	Maintain aqueous environment

References

• Towards quantitative and scalable transformation of furfural to cyclopentanone with supported gold catalysts Green Chemistry (RSC Publishing)[Link]

• Catalytic Reduction of Biomass-Derived Furanic Compounds with Hydrogen ACS Catalysis[Link]

• Catalytic Hydrogenation and Hydrodeoxygenation of Furfural over Pt(111): A Model System for the Rational Design and Operation of Practical Biomass Conversion Catalysts The Journal of Physical Chemistry C[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. surfcat.fudan.edu.cn [surfcat.fudan.edu.cn]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

(S)-1-(2-Furyl)-1-propanol compared to other chiral furyl alcohols in drug design

As a Senior Application Scientist, I frequently evaluate chiral building blocks for the de novo synthesis of complex pharmacophores. Furan-derived chiral alcohols are foundational in this arena due to their unique ability to undergo the Achmatowicz rearrangement—a transformation that converts flat, aromatic furans into sp³-rich, stereochemically dense 6-hydroxy-2H-pyran-3(6H)-ones[1]. Increasing the fraction of sp³ carbons (Fsp³) is a proven strategy in modern drug design to enhance aqueous solubility and reduce off-target toxicity.

Among these building blocks, (S)-1-(2-Furyl)-1-propanol is a premier intermediate. However, selecting the optimal furyl alcohol requires a deep understanding of steric directing effects and downstream reactivity. This guide objectively compares (S)-1-(2-Furyl)-1-propanol against its structural analogs, providing self-validating experimental protocols and quantitative benchmarks for drug development professionals.

Structural and Mechanistic Comparison

The substituent adjacent to the chiral center in furyl alcohols drastically alters the molecule's utility in total synthesis.

• (S)-1-(2-Furyl)-1-propanol (Ethyl Substituent): The ethyl group strikes an optimal balance between steric bulk and reactivity. During downstream diastereoselective functionalizations (such as CBS reductions or lactonizations), the ethyl group acts as a moderate stereodirecting element. It is highly favored in the synthesis of extended polyketides and macrolides—such as the antitumor agent herboxidiene—where the extra carbon dictates the stereochemical outcome of adjacent centers[1].

• (S)-1-(2-Furyl)ethanol (Methyl Substituent): Featuring minimal steric hindrance, the methyl analog is exceptionally reactive in oxidative ring expansions. It is typically synthesized via asymmetric transfer hydrogenation using a Noyori catalyst or via the addition of dimethylzinc to furfural using an MIB {(-)-3-exo(morpholino)isoborneol} catalyst[2]. This minimal bulk makes it the premier choice for synthesizing terminal L-hexose mimetics and deoxypyranoses where steric crowding would inhibit target binding[2].

• Tertiary Chiral Furyl Alcohols (e.g., α-methyl-α-furylbenzyl alcohol): These compounds feature a quaternary stereocenter, severely restricting conformational flexibility. They are synthesized via the asymmetric addition of (2-furyl)AlEt₂(THF) to aromatic ketones, catalyzed by a Ti-(S)-BINOL complex[3]. The resulting rigid scaffolds are critical for developing peptidomimetics and chiral auxiliaries where locking the drug conformation is necessary to achieve high target-binding affinity[3].

Quantitative Performance Data

The following table summarizes the synthetic efficiency and primary applications of these chiral building blocks based on established literature parameters.

Compound	Substituent	Typical Synthesis Route	Catalyst/Enzyme	Yield (%)	Enantiomeric Excess (ee %)	Primary Drug Design Application
(S)-1-(2-Furyl)-1-propanol	Ethyl (-CH₂CH₃)	Enzymatic Kinetic Resolution	Lipase B570770	~45-48%	>98%	Extended polyketide fragments, macrolides
(S)-1-(2-Furyl)ethanol	Methyl (-CH₃)	Asymmetric Alkylation	MIB + ZnMe₂	>90%	95-98%	Terminal pyranoses, L-hexose mimetics
Tertiary Furyl Alcohols	Aryl/Alkyl	Asymmetric Furyl Addition	Ti-(S)-BINOL	70-90%	87-93%	Rigidified peptidomimetics, chiral auxiliaries

Self-Validating Experimental Protocols

In pharmaceutical development, protocols must be self-validating. The following workflows incorporate intrinsic checkpoints to ensure enantiomeric purity and structural integrity.

Protocol A: Biocatalytic Resolution of (S)-1-(2-Furyl)-1-propanol

Causality: Chemical asymmetric synthesis can introduce trace heavy metal contamination (e.g., Ru, Zn), which is strictly regulated in API manufacturing. Biocatalysis offers a metal-free alternative. By leveraging the spatial constraints of a lipase's catalytic triad (Ser-His-Asp), we achieve precise enantioselective hydrolysis[4].

• Substrate Preparation: Dissolve racemic 1-(2-furyl)-1-propyl acetate (100 mmol) in a biphasic system consisting of 0.1 M phosphate buffer (pH 7.0) and 10% v/v methyl tert-butyl ether (MTBE). Why: MTBE enhances the solubility of the lipophilic substrate without denaturing the enzyme.

• Enzymatic Hydrolysis: Introduce (or Novozym 435) to the mixture[4]. The enzyme preferentially hydrolyzes the (R)-ester.

• Self-Validating Checkpoint: Maintain the reaction at 30°C and monitor continuously via Chiral GC. The reaction is self-limiting; halt the process exactly at 50% conversion. This kinetic resolution mathematically guarantees that the unreacted (S)-ester possesses >99% enantiomeric excess (ee)[4].

• Isolation: Separate the resulting (R)-alcohol and (S)-ester via silica gel chromatography. Subject the purified (S)-ester to mild basic hydrolysis (K₂CO₃/MeOH) to yield enantiopure (S)-1-(2-Furyl)-1-propanol.

Fig 1. Biocatalytic resolution and downstream Achmatowicz rearrangement of (S)-1-(2-Furyl)-1-propanol.

Protocol B: The Achmatowicz Oxidative Ring Expansion

Causality: Converting the furan into a pyranone requires precise electrophilic activation. Over-oxidation leads to acyclic carboxylic acid waste. Using N-Bromosuccinimide (NBS) in methanol provides a controlled, mild electrophilic bromine source[1].

• Electrophilic Activation: Dissolve (S)-1-(2-Furyl)-1-propanol in anhydrous methanol and cool to 0°C. Why: Low temperatures suppress radical side-reactions. Add NBS (1.05 eq) portion-wise to generate a reactive bromonium ion intermediate[1].

• Nucleophilic Trapping: The methanol solvent immediately attacks the activated furan ring, driving ring-opening and subsequent closure to form a stable 2,5-dimethoxy-2,5-dihydrofuran acetal[1].

• Hydrolytic Rearrangement: Treat the acetal intermediate with mild aqueous acid (10% citric acid). This triggers the expulsion of methanol and the structural rearrangement into the highly functionalized chiral 6-hydroxy-2H-pyran-3(6H)-one[1].

• Self-Validating Checkpoint: Monitor the disappearance of the acetal peak via ¹H-NMR (specifically looking for the loss of the distinct methoxy singlet near 3.2 ppm) to confirm complete rearrangement.

Fig 2. Mechanistic sequence of the Achmatowicz oxidative ring expansion for chiral furyl alcohols.

Strategic Recommendations

For drug development professionals, the choice of chiral furyl alcohol dictates the trajectory of the synthesis. Use (S)-1-(2-Furyl)ethanol for unhindered carbohydrate mimetics[2]. Upgrade to (S)-1-(2-Furyl)-1-propanol when building extended, stereochemically complex polyketides that require a moderate stereodirecting group[1]. Reserve Tertiary Furyl Alcohols for rigidifying specific pharmacophores to overcome entropic penalties during target binding[3].

References

• Grokipedia. "Achmatowicz reaction: Natural Product Synthesis." Grokipedia. URL: [Link]

• Wu, K.-H., et al. "Chiral tertiary 2-furyl alcohols: diversified key intermediates to bioactive compounds." RSC Publishing, Chem. Commun., 2008. URL:[Link]

• Grynkiewicz, G. "Advances in Organic Synthesis: Volume 10." DOKUMEN.PUB. URL: [Link]

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• 4. (S)-1-(2-Furyl)-1-propanol | 127418-31-9 | Benchchem [benchchem.com]

Validating the Absolute Configuration of (S)-1-(2-Furyl)-1-propanol: A Comparative Guide to X-Ray Crystallography and Orthogonal Techniques

Determining the absolute configuration (AC) of chiral building blocks is a non-negotiable checkpoint in drug development and asymmetric synthesis.1 [1] is a highly versatile chiral secondary alcohol featuring a furan ring, making it a critical intermediate for synthesizing bioactive molecules. However, assigning its AC presents a distinct analytical challenge: it is a liquid at room temperature (boiling point ~157 °C) and consists entirely of light atoms (carbon, hydrogen, and oxygen).

As a Senior Application Scientist, I have evaluated multiple analytical pathways to establish the stereochemistry of such molecules. This guide objectively compares Single-Crystal X-Ray Diffraction (SCXRD) against leading alternatives—Vibrational Circular Dichroism (VCD) and Mosher’s NMR Method—and provides field-proven, self-validating protocols to ensure scientific integrity [2].

The Analytical Contenders: A Quantitative Comparison

To select the appropriate method for determining the AC of a light-atom chiral alcohol, we must weigh sample requirements, computational overhead, and the definitive nature of the output.

Table 1: Performance Comparison of AC Determination Methods

Analytical Technique	Sample Requirement	Time to Result	Direct vs. Indirect	Primary Limitation
SCXRD (Derivatized)	< 1 mg (Single Crystal)	24–48 hours	Direct (Spatial)	Requires synthesis of a heavy-atom derivative and successful crystallization.
Mosher's Method (NMR)	5–10 mg	12–24 hours	Indirect (Anisotropy)	Susceptible to conformational flexibility; requires two derivatization reactions.
VCD	1–10 mg	3–5 days	Indirect (Chiroptical)	Heavily reliant on accurate, computationally expensive DFT modeling.

While VCD and Mosher's method are excellent for liquid samples, 2 [2]. However, applying SCXRD to 1-(2-Furyl)-1-propanol requires strategic chemical intervention.

Deep Dive: The SCXRD Workflow for Light-Atom Alcohols

The Causality of the Challenge

X-ray crystallography distinguishes enantiomers through a phenomenon called anomalous dispersion (or resonant scattering). When X-rays interact with an atom's inner electrons, a phase shift occurs. For light atoms like carbon and oxygen, this anomalous scattering factor ( f′′ ) is exceptionally weak. Consequently, the diffraction patterns of the two enantiomers are nearly identical, leading to an ambiguous 3 [4].

While utilizing4 [3], it is rarely sufficient for a liquid alcohol.

The Solution: Heavy-Atom Derivatization

To force a definitive SCXRD result, we must alter the molecule's physical state and elemental composition. By reacting (S)-1-(2-Furyl)-1-propanol with p-bromobenzoyl chloride or5 [6], we achieve two critical goals:

• Solidification: The resulting ester is a highly crystalline solid.

• Anomalous Scattering: The introduction of Bromine, Sulfur, or Chlorine atoms provides a massive anomalous scattering signal, allowing for a precise calculation of the Flack parameter.

Workflow for determining AC of light-atom alcohols via SCXRD.

Protocol 1: SCXRD Heavy-Atom Derivatization Workflow

This protocol acts as a self-validating system: the final crystallographic refinement mathematically proves its own accuracy via the Flack parameter's standard uncertainty.

Step 1: Esterification

• Dissolve 50 mg of (S)-1-(2-Furyl)-1-propanol in 2 mL of anhydrous dichloromethane (DCM).

• Add 1.5 equivalents of pyridine and 0.1 equivalents of DMAP (4-dimethylaminopyridine) as a catalyst.

• Slowly add 1.2 equivalents of p-bromobenzoyl chloride at 0 °C. Stir at room temperature for 4 hours.

• Quench with saturated aqueous NaHCO3, extract with DCM, dry over MgSO4, and purify via flash chromatography to isolate the ester.

Step 2: Crystallization (Vapor Diffusion)

• Dissolve 10 mg of the purified ester in a minimum volume of DCM (solvent) in a small inner vial.

• Place the inner vial inside a larger outer vial containing 3 mL of hexanes (anti-solvent).

• Seal the outer vial tightly. Over 48–72 hours, the hexanes will slowly diffuse into the DCM, yielding high-quality single crystals.

Step 3: Data Collection & Validation

• Mount a single crystal (~0.1 mm) on a diffractometer equipped with a Cu K α microfocus source.

• Collect data at 100 K to minimize thermal motion.

• Self-Validation Check: Refine the structure and calculate the Flack parameter ( x ).

  • If x≈0 with a standard uncertainty ( u ) <0.1 (e.g., x=0.02(4) ), the absolute configuration is definitively validated.

  • If x≈1 , the true structure is the inverted model.

  • If x≈0.5 , the crystal is a racemic twin, and the AC cannot be assigned from this sample.

Orthogonal Validation: Mosher’s Ester NMR Method

If crystallization fails, 6 [5]. It relies on the diamagnetic anisotropy of a phenyl ring to induce chemical shift differences ( Δδ ) in the 1 H NMR spectra of diastereomeric esters.

The Causality of the Method

By reacting the chiral alcohol with both (R)- and (S)- α -methoxy- α -trifluoromethylphenylacetyl chloride (MTPA-Cl), we create two diastereomers. The MTPA ester adopts a preferred conformation in solution where the trifluoromethyl group, the carbonyl oxygen, and the carbinyl proton are coplanar. The phenyl ring shields the protons situated directly beneath it, shifting their NMR signals upfield.

Mosher's ester NMR protocol for chiral alcohol AC determination.

Protocol 2: Mosher’s Ester Analysis

This is a self-validating system based on internal consistency. The calculated Δδ values must logically segregate into positive and negative hemispheres across the molecule.

• Divide the (S)-1-(2-Furyl)-1-propanol sample into two equal 5 mg portions.

• React Portion A with (R)-MTPA-Cl to form the (S)-MTPA ester (Note: Cahn-Ingold-Prelog priority rules invert the R/S designation of the MTPA group during acyl chloride to ester conversion).

• React Portion B with (S)-MTPA-Cl to form the (R)-MTPA ester.

• Acquire high-resolution 1 H NMR spectra (e.g., 400 MHz or higher) for both purified diastereomers.

• Self-Validation Check: Calculate Δδ=δS​−δR​ for the protons on the furan ring and the ethyl chain.

  • Protons on the right side of the MTPA plane will exhibit positive Δδ values.

  • Protons on the left side will exhibit negative Δδ values.

  • If the signs are randomly distributed rather than cleanly segregated, the conformational model is invalid (often due to steric hindrance), and the AC cannot be trusted.

Conclusion & Recommendations

For a light-atom, liquid molecule like (S)-1-(2-Furyl)-1-propanol, SCXRD via heavy-atom derivatization is the most authoritative method for absolute configuration assignment. It replaces the indirect assumptions of chiroptical and NMR methods with direct spatial proof, validated mathematically by the Flack parameter.

References

• Benchchem. "Biocatalytic and Enzymatic Approaches to Enantiopure (S)-1-(2-Furyl)-1-propanol." Benchchem.
• Benchchem.
• MDPI. "Absolute Configuration of In Situ Crystallized (+)-γ-Decalactone." Molecules.
• IUCr Journals. "Use of intensity quotients and differences in absolute structure refinement." Acta Crystallographica Section A.
• Royal Society of Chemistry. "Advances in chiral analysis: from classical methods to emerging technologies." RSC Advances.
• UFF.br / Journal of Chromatography A. "The market of chiral drugs: Methods for assessing the absolute configuration (AC) and enantiomeric purity of chiral drugs."

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